2-{2-[4-(2-methoxyphenyl)piperidin-1-yl]-2-oxoethyl}pyrrolo[1,2-d][1,2,4]triazin-1(2H)-one

• IUPAC Name: 2-[2-[4-(2-methoxyphenyl)piperidin-1-yl]-2-oxoethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one
• InChI: InChI=1S/C20H22N4O3/c1-27-18-7-3-2-5-16(18)15-8-11-22(12-9-15)19(25)13-24-20(26)17-6-4-10-23(17)14-21-24/h2-7,10,14-15H,8-9,11-13H2,1H3
• InChI Key: CNOSKXYWXWWYAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCN(CC2)C(=O)CN3C(=O)C4=CC=CN4C=N3
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

Synthesis Analysis

The synthesis of similar complex molecules often involves multi-step chemical reactions, starting from simple precursors to achieve the desired structure. For example, a related synthesis process involves the one-pot synthesis of 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile, using malononitrile, 4-methoxybenzaldehyde, and piperidine as starting materials in methanol (Wu Feng, 2011). This method highlights the efficiency of combining multiple reactants to construct complex molecules.

Molecular Structure Analysis

Molecular structure analysis of complex compounds is crucial for understanding their chemical behavior and potential applications. Techniques like NMR, MS, and X-ray crystallography are commonly employed. For instance, the molecular structure of similar compounds has been confirmed through such analytical techniques, providing insights into their geometric and electronic structures (Wu Feng, 2011).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups and molecular framework. They may undergo nucleophilic addition, cyclization, and other reactions enabling the synthesis of diverse derivatives with varied biological and chemical properties. For example, the nucleophilic addition-cyclization process has been utilized to create functionalized pyrido- and pyrrolo[1,2-c][1,3]oxazin-1-ones, demonstrating the versatility of these compounds in chemical synthesis (Pan Han et al., 2019).